3-(((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)pyridine

Specification

• CAS No.: 1013787-52-4
• Molecular Formula: C16H20N6OS
• Molecular Weight: 344.44
• IUPAC Name: 3-[[5-(3-ethoxy-1-ethylpyrazol-4-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanylmethyl]pyridine
• Standard InChI: InChI=1S/C16H20N6OS/c1-4-22-10-13(15(20-22)23-5-2)14-18-19-16(21(14)3)24-11-12-7-6-8-17-9-12/h6-10H,4-5,11H2,1-3H3
• Standard InChI Key: HAILVXSJTPRMNG-UHFFFAOYSA-N
• SMILES: CCN1C=C(C(=N1)OCC)C2=NN=C(N2C)SCC3=CN=CC=C3

Introduction

The compound 3-(((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)pyridine is a complex organic molecule featuring a combination of pyrazole, triazole, and pyridine rings. This compound is of interest in medicinal chemistry due to its potential biological activities, which are often associated with heterocyclic compounds containing nitrogen and sulfur atoms.

Molecular Formula and Weight

While specific data for this exact compound is not readily available, related compounds like 2-((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetamide have a molecular formula of C₁₆H₂₄N₆O₃S and a molecular weight of 368.46 g/mol. The molecular formula for 3-(((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)pyridine would likely be more complex due to the additional pyridine ring.

Synthesis and Chemical Reactions

The synthesis of this compound would involve multi-step organic reactions, starting from appropriate pyrazole and triazole precursors. For example, 5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol (C₁₀H₁₅N₅OS, molecular weight 253.33 g/mol) could serve as an intermediate.

Synthesis Steps

• Formation of Pyrazole-Triazole Intermediate: This involves the synthesis of a pyrazole-triazole core, such as 5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole-3-thiol.

• Thioether Formation: The thiol group of the triazole intermediate is used to form a thioether linkage with a methyl group attached to a pyridine ring.

• Final Assembly: The resulting compound is then purified and characterized.

Biological Activity and Applications

Heterocyclic compounds like 3-(((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)pyridine are often explored for their pharmacological properties. The presence of pyrazole, triazole, and pyridine rings suggests potential interactions with biological targets, which could lead to applications in drug development.

Potential Applications

• Pharmaceutical Research: Investigating its efficacy as a potential therapeutic agent.

• Biological Studies: Examining its interactions with enzymes or receptors.

Data Table

Property	Value
Molecular Formula	Not specified (related compounds have complex formulas)
Molecular Weight	Not specified (related compounds around 250-400 g/mol)
Solubility	Soluble in organic solvents
Melting Point	Not specified
Boiling Point	Not specified